Cas no 1261995-49-6 (4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid)

4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid is a heterocyclic compound featuring a thiophene core linked to a picolinic acid moiety via a methoxycarbonyl group. This structure imparts versatility in organic synthesis and pharmaceutical applications, serving as a valuable intermediate in the development of bioactive molecules. Its bifunctional design allows for further derivatization at both the carboxylic acid and ester groups, enabling tailored modifications for target-specific applications. The compound exhibits stability under standard handling conditions and demonstrates compatibility with common synthetic methodologies. Its well-defined reactivity profile makes it particularly useful in medicinal chemistry research, where precise molecular modifications are critical for optimizing drug candidates. The product is supplied with high purity, ensuring reproducibility in downstream applications.

4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid structure

1261995-49-6 structure

Product Name:4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid

CAS No:1261995-49-6

MF:C₁₂H₉NO₄S

MW:263.269161939621

MDL:MFCD18317949

CID:5178038

Update Time:2026-03-05

4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid Chemical and Physical Properties

Names and Identifiers

- 4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid
- 4-(5-Methoxycarbonylthiophen-3-yl)pyridine-2-carboxylic acid
- MDL： MFCD18317949
- Inchi： 1S/C12H9NO4S/c1-17-12(16)10-5-8(6-18-10)7-2-3-13-9(4-7)11(14)15/h2-6H,1H3,(H,14,15)
- InChI Key： JUUHJOSOJIPFDL-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1C(=O)OC)C1C=CN=C(C(=O)O)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 336
XLogP3: 2.2
Topological Polar Surface Area: 105

4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324719-5 g	4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid, 95%; .	1261995-49-6	95%	5 g	€1,159.00	2023-07-19
abcr	AB324719-5g	4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid, 95%; .	1261995-49-6	95%	5g	€1159.00	2025-04-21

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Additional information on 4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid

4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic Acid: A Comprehensive Overview

4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid, also known by its CAS number 1261995-49-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a picolinic acid moiety with a thiophene ring substituted with a methoxycarbonyl group. The methoxycarbonyl group introduces additional functional diversity, making this compound a promising candidate for various applications.

The picolinic acid core of this compound is well-known for its ability to coordinate with metal ions, making it a valuable ligand in coordination chemistry. Recent studies have explored the use of picolinic acid derivatives in the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. These materials have shown potential in gas storage, catalysis, and sensing applications. The incorporation of the thiophene ring further enhances the electronic properties of the compound, potentially improving its performance in these applications.

The thiophene ring in 4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid contributes to the compound's aromaticity and stability. Thiophene derivatives are widely studied for their roles in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that thiophene-containing compounds can exhibit favorable charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices.

The methoxycarbonyl group attached to the thiophene ring introduces a polar substituent, which can influence the solubility and reactivity of the compound. This group also provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored properties. For instance, researchers have explored the use of methoxycarbonylated thiophenes as building blocks for bioconjugates and drug delivery systems.

In terms of synthesis, 4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid can be prepared via a variety of routes, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields. These developments are particularly important for scaling up production for industrial applications.

From an applications perspective, this compound has shown promise in several areas. In biotechnology, its ability to coordinate metal ions makes it a potential candidate for enzyme inhibition studies and drug design. In materials science, its electronic properties suggest utility in organic electronics and optoelectronic devices. Additionally, its unique structure may lend itself to applications in sensors and molecular recognition systems.

Recent studies have also highlighted the potential of 4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid as a precursor for advanced materials such as graphene analogs and two-dimensional (2D) crystals. These materials are currently at the forefront of nanotechnology research due to their exceptional mechanical, electrical, and optical properties.

In conclusion, 4-[5-(Methoxycarbonyl)thiophen-3-yl]picolinic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an attractive target for both fundamental research and industrial development. As new synthetic methods and characterization techniques continue to emerge, we can expect further insights into the properties and uses of this intriguing compound.